Cas no 58088-67-8 (1-(6-Methylpyridin-2-yl)ethanamine)

• Product Name: 1-(6-Methylpyridin-2-yl)ethanamine
• CAS No: 58088-67-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD06658491
• CID: 57233
• PubChem ID: 23220124
• Update Time: 2025-10-29

1-(6-Methylpyridin-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methylpyridin-2-yl)ethanamine
• 1-(6-methyl-2-pyridinyl)ethanamine(SALTDATA: FREE)
• 1-(6-Methylpyridin-2-yl)ethylamine
• AB1549
• DTXSID20631294
• 58088-67-8
• 1-(6-methyl-2-pyridinyl)ethanamine
• AS-44603
• FT-0690711
• EN300-296070
• WYWLBJSLKUQLHT-UHFFFAOYSA-N
• SCHEMBL1509600
• MFCD06658491
• (1R)-1-(6-methyl-2-pyridyl)ethanamine
• 1-(6-methyl-2-pyridyl)ethanamine
• SB74428
• AKOS012864502
• AB25816
• 1-(6-METHYL-PYRIDIN-2-YL)-ETHYLAMINE
• 1-(6-METHYLPYRIDIN-2-YL)ETHAN-1-AMINE
• A831732
• CS-0005379
• (S)-1-(6-Methylpyridin-2-yl)ethanamine
• (S)-1-(6-Methyl-2-pyridyl)ethanamine
• DB-072418
• 2-Pyridinemethanamine, a,6-dimethyl-
• SY239974
• SY145009
• SY383151
• MFCD09256729
• (R)-1-(6-Methyl-2-pyridyl)ethanamine
• MFCD09256728

• MDL： MFCD06658491
• Inchi： 1S/C8H12N2/c1-6-4-3-5-8(10-6)7(2)9/h3-5,7H,9H2,1-2H3
• InChI Key： WYWLBJSLKUQLHT-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=CC=1C(C)N

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.01
• Boiling Point: 281.4 °C at 760 mmHg
• Flash Point: 143.7 °C
• Refractive Index: 1.532
• PSA: 38.91000
• LogP: 2.11000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 1-(6-Methylpyridin-2-yl)ethanamine

1-(6-Methylpyridin-2-yl)ethanamine (CAS 58088-67-8): A Comprehensive Guide to Properties and Applications

1-(6-Methylpyridin-2-yl)ethanamine (CAS 58088-67-8) is an important organic compound belonging to the class of pyridine derivatives. This amine-functionalized heterocyclic compound has gained significant attention in pharmaceutical research and specialty chemical applications due to its unique structural features and reactivity.

The molecular structure of 1-(6-Methylpyridin-2-yl)ethanamine combines a pyridine ring with an ethylamine side chain, creating a versatile building block for various synthetic applications. With a molecular formula of C8H12N2 and molecular weight of 136.19 g/mol, this compound exhibits properties that make it valuable in multiple industrial sectors.

Recent trends in drug discovery and medicinal chemistry have increased interest in pyridine-based amines like 1-(6-Methylpyridin-2-yl)ethanamine. Pharmaceutical researchers are particularly focused on its potential as a pharmacophore in developing new therapeutic agents, especially for neurological and metabolic disorders.

In the field of organic synthesis, 1-(6-Methylpyridin-2-yl)ethanamine serves as a valuable intermediate for constructing more complex molecules. Its amine functionality allows for various chemical transformations, including amide formation, reductive amination, and Mannich reactions. The methylpyridine moiety contributes to the compound's stability and influences its electronic properties.

From a physicochemical perspective, 1-(6-Methylpyridin-2-yl)ethanamine typically appears as a clear to pale yellow liquid at room temperature. It demonstrates moderate solubility in water and excellent solubility in common organic solvents such as ethanol, methanol, and dichloromethane. These properties make it particularly useful in solution-phase chemistry applications.

The growing demand for specialty chemicals in the pharmaceutical and agrochemical industries has driven research into pyridine derivatives like 1-(6-Methylpyridin-2-yl)ethanamine. Market analysts predict steady growth in this sector, particularly for compounds that can serve as multifunctional intermediates in drug synthesis.

Recent advancements in green chemistry have explored more sustainable production methods for 1-(6-Methylpyridin-2-yl)ethanamine and similar compounds. Researchers are investigating catalytic processes and biocatalytic routes to improve the environmental profile of these important chemical building blocks.

In material science applications, 1-(6-Methylpyridin-2-yl)ethanamine has shown promise as a ligand for metal complexes and as a component in functional polymers. The compound's ability to coordinate with various metal ions makes it interesting for developing new catalytic systems and coordination polymers.

Quality control of 1-(6-Methylpyridin-2-yl)ethanamine typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for pharmaceutical and research applications, typically ≥95% or higher for most uses.

The storage and handling of 1-(6-Methylpyridin-2-yl)ethanamine require standard laboratory precautions. It should be kept in tightly sealed containers under inert atmosphere when not in use, protected from moisture and extreme temperatures to maintain stability.

As research continues into nitrogen-containing heterocycles, 1-(6-Methylpyridin-2-yl)ethanamine remains an important compound in the chemist's toolbox. Its combination of structural features and reactivity patterns ensures its continued relevance in both academic and industrial settings.

For researchers working with 1-(6-Methylpyridin-2-yl)ethanamine, understanding its spectroscopic properties is essential. The compound exhibits characteristic peaks in both infrared spectroscopy (showing N-H and C-N stretches) and proton NMR (displaying distinct patterns for the pyridine ring and ethylamine protons).

The future outlook for 1-(6-Methylpyridin-2-yl)ethanamine appears promising, particularly as pharmaceutical companies seek new small molecule therapeutics and targeted drug delivery systems. Its structural versatility positions it well for continued use in drug discovery pipelines and chemical biology research.